Hydrogen bis(29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32)erbate(1-)
Hydrogen bis(29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32)erbate(1-)
Brand Name:
Vulcanchem
CAS No.:
11060-87-0
VCID:
VC0078844
InChI:
InChI=1S/2C32H16N8.Er/c2*1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h2*1-16H;/q2*-2;+3/p+1
SMILES:
[H+].C1=CC=C2C(=C1)C3=NC4=NC(=NC5=C6C=CC=CC6=C([N-]5)N=C7C8=CC=CC=C8C(=N7)N=C2[N-]3)C9=CC=CC=C94.C1=CC=C2C(=C1)C3=NC4=NC(=NC5=C6C=CC=CC6=C([N-]5)N=C7C8=CC=CC=C8C(=N7)N=C2[N-]3)C9=CC=CC=C94.[Er+3]
Molecular Formula:
C64H33ErN16
Molecular Weight:
1193.339
Hydrogen bis(29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32)erbate(1-)
CAS No.: 11060-87-0
Cat. No.: VC0078844
Molecular Formula: C64H33ErN16
Molecular Weight: 1193.339
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 11060-87-0 |
|---|---|
| Molecular Formula | C64H33ErN16 |
| Molecular Weight | 1193.339 |
| IUPAC Name | erbium(3+);2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene;hydron |
| Standard InChI | InChI=1S/2C32H16N8.Er/c2*1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h2*1-16H;/q2*-2;+3/p+1 |
| Standard InChI Key | YBKPUTZIGYQFIX-UHFFFAOYSA-O |
| SMILES | [H+].C1=CC=C2C(=C1)C3=NC4=NC(=NC5=C6C=CC=CC6=C([N-]5)N=C7C8=CC=CC=C8C(=N7)N=C2[N-]3)C9=CC=CC=C94.C1=CC=C2C(=C1)C3=NC4=NC(=NC5=C6C=CC=CC6=C([N-]5)N=C7C8=CC=CC=C8C(=N7)N=C2[N-]3)C9=CC=CC=C94.[Er+3] |
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